N-(4-ethoxyphenyl)-1H-benzo[d]imidazole-2-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While specific synthesis methods for “N-(4-ethoxyphenyl)-1H-benzo[d]imidazole-2-carbothioamide” are not available, imidazoles can be synthesized through various methods . For instance, one method involves the cyclization of amido-nitriles to form disubstituted imidazoles . Another method uses a Cu (II) catalyst for the synthesis of imidazole derivatives .Scientific Research Applications
Antimalarial Activity
A study on thiosemicarbazone derivatives containing the benzimidazole moiety demonstrated the synthesis of a series of compounds evaluated for their antimalarial properties. Among these, several compounds exhibited significant in vitro antimalarial activity (Divatia et al., 2014).
Antidiabetic Activity
Research on benzimidazole derivatives explored their role as α-glucosidase inhibitors, a therapeutic target for diabetes management. The study uncovered potent inhibitors among these compounds, highlighting a new class of α-glucosidase inhibitors with significant inhibitory activity and provided insights through molecular docking studies (Özil et al., 2016).
Corrosion Inhibition
Benzimidazole derivatives have been investigated for their potential as corrosion inhibitors. One study synthesized environmentally benign inhibitors, showing promising results in protecting against corrosion of mild steel in acidic conditions. The research combined experimental techniques and theoretical studies to assess the protective ability of these compounds (Singh et al., 2021).
Anticonvulsant Activity
The synthesis and evaluation of newer benzimidazole derivatives for anticonvulsant activity revealed that several compounds displayed potent results in models of epilepsy. This study indicates the potential therapeutic use of these compounds in treating seizure disorders (Bhrigu et al., 2012).
Anticancer Agents
A novel series of 2-aryl-4-benzoyl-imidazoles targeting the colchicine binding site in tubulin as potential anticancer agents was synthesized. These compounds showed substantial anticancer activity, including against multidrug-resistant cancer cells, indicating their potential for development as effective treatments for drug-resistant tumors (Chen et al., 2010).
Future Directions
Imidazole and benzimidazole-based drug discovery and development is an active research area with infinite potentiality . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to their versatility and utility in a number of areas .
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-1H-benzimidazole-2-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3OS/c1-2-20-12-9-7-11(8-10-12)17-16(21)15-18-13-5-3-4-6-14(13)19-15/h3-10H,2H2,1H3,(H,17,21)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAMDCQRJZQKBTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=S)C2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.